4-(2-phenylethoxy)-N-(pyridin-3-ylmethyl)benzamide

• Molecular Formula: C21H20N2O2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 4-(2-phenylethoxy)-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C21H20N2O2/c24-21(23-16-18-7-4-13-22-15-18)19-8-10-20(11-9-19)25-14-12-17-5-2-1-3-6-17/h1-11,13,15H,12,14,16H2,(H,23,24)
• InChI Key: SFGPEMCVQXHXMX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCOC2=CC=C(C=C2)C(=O)NCC3=CN=CC=C3

Description

4-(2-phenylethoxy)-N-(pyridin-3-ylmethyl)benzamide, also known as JNJ-1930942, is a small molecule inhibitor of the TRPV1 ion channel. TRPV1 is a non-selective cation channel that is expressed in sensory neurons and is involved in the perception of pain and heat. JNJ-1930942 has been shown to have potential therapeutic applications in the treatment of chronic pain and other conditions.

Mechanism of Action

4-(2-phenylethoxy)-N-(pyridin-3-ylmethyl)benzamide acts as a selective antagonist of the TRPV1 ion channel. It binds to the channel and prevents the influx of calcium ions, which are involved in the perception of pain and heat. By blocking the TRPV1 channel, 4-(2-phenylethoxy)-N-(pyridin-3-ylmethyl)benzamide reduces the sensitivity of sensory neurons to painful stimuli.
Biochemical and Physiological Effects:
4-(2-phenylethoxy)-N-(pyridin-3-ylmethyl)benzamide has been shown to have a number of biochemical and physiological effects. It reduces the release of pro-inflammatory cytokines and chemokines, which are involved in the development of chronic pain and inflammation. It also reduces the activation of glial cells, which are involved in the maintenance of chronic pain. In addition, 4-(2-phenylethoxy)-N-(pyridin-3-ylmethyl)benzamide has been shown to have a low potential for abuse and addiction, making it a promising candidate for the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

4-(2-phenylethoxy)-N-(pyridin-3-ylmethyl)benzamide has a number of advantages for lab experiments. It has a high potency and selectivity for the TRPV1 channel, making it a useful tool for studying the role of this channel in pain and inflammation. However, 4-(2-phenylethoxy)-N-(pyridin-3-ylmethyl)benzamide has a relatively short half-life and low solubility, which can limit its use in certain experimental settings.

Future Directions

There are a number of future directions for the study of 4-(2-phenylethoxy)-N-(pyridin-3-ylmethyl)benzamide. One area of research is the development of more potent and selective TRPV1 antagonists. Another area of research is the investigation of the long-term effects of 4-(2-phenylethoxy)-N-(pyridin-3-ylmethyl)benzamide on pain and inflammation. Finally, there is a need for clinical trials to evaluate the safety and efficacy of 4-(2-phenylethoxy)-N-(pyridin-3-ylmethyl)benzamide in humans.

Synthesis Methods

4-(2-phenylethoxy)-N-(pyridin-3-ylmethyl)benzamide can be synthesized using a multi-step process starting from 2-bromoanisole and 3-pyridinemethanol. The key step in the synthesis involves the formation of a benzimidazole intermediate, which is then coupled with the phenylethoxy group to form the final product.

Scientific Research Applications

4-(2-phenylethoxy)-N-(pyridin-3-ylmethyl)benzamide has been extensively studied in preclinical models for its potential therapeutic applications. It has been shown to have analgesic effects in animal models of neuropathic pain, inflammatory pain, and osteoarthritis. In addition, 4-(2-phenylethoxy)-N-(pyridin-3-ylmethyl)benzamide has also been shown to have anti-inflammatory effects in models of colitis and asthma.